Cas no 44653-03-4 (PENTANETHIOAMIDE, N-METHYL-)

PENTANETHIOAMIDE, N-METHYL- structure
PENTANETHIOAMIDE, N-METHYL- structure
Product name:PENTANETHIOAMIDE, N-METHYL-
CAS No:44653-03-4
MF:C6H13NS
MW:131.23912024498
CID:3480648
PubChem ID:14433464

PENTANETHIOAMIDE, N-METHYL- Chemical and Physical Properties

Names and Identifiers

    • PENTANETHIOAMIDE, N-METHYL-
    • N-methylthio-pentanamide
    • 44653-03-4
    • SCHEMBL22043157
    • AKOS006358288
    • 969-197-7
    • N-methylpentanethioamide
    • Inchi: InChI=1S/C6H13NS/c1-3-4-5-6(8)7-2/h3-5H2,1-2H3,(H,7,8)
    • InChI Key: NWZZXCVDVIJFQO-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 131.07687059Da
  • Monoisotopic Mass: 131.07687059Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 70.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 44.1Ų

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